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Technical Support Center: GCS 12 Assessment
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who encounter

confounding factors during Glasgow Coma Scale (GCS) 12 assessment in their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common confounding factors in GCS 12 assessment?

A1: A multitude of factors can interfere with the accuracy of the GCS assessment.[1] These can

be broadly categorized as pre-existing patient conditions, effects of current medical treatment,

and effects of other injuries.

Q2: How does alcohol intoxication affect GCS scores?

A2: Alcohol intoxication can significantly lower GCS scores, even in the absence of a traumatic

brain injury (TBI).[2] In patients with TBI, a higher blood alcohol concentration (BAC) is

associated with a lower GCS score.[2] However, in patients without TBI, a clear correlation

between BAC and GCS score is not always observed.[2]

Q3: Can I perform a GCS assessment on a sedated patient?

A3: GCS assessment in sedated patients is challenging as the medication can depress their

level of consciousness.[3] If possible, the GCS score should be obtained before sedation.[1]
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When a pre-sedation score is unavailable, some protocols suggest temporarily pausing

sedation to allow for a more accurate assessment, though this must be done with caution and

consideration of the patient's overall clinical stability.[3]

Q4: How should I score the verbal component for an intubated patient?

A4: The verbal component cannot be assessed in an intubated patient. The recommended

practice is to document the score as "T" for "tube" (e.g., GCS 10T).[4] The total score for an

intubated patient will therefore range from 2T to 10T, based on the eye and motor responses.[4]

Q5: What is the impact of facial or orbital fractures on the GCS eye-opening score?

A5: Severe facial or orbital swelling (periorbital edema) can make it physically impossible for a

patient to open their eyes, leading to an inaccurate eye-opening score.[5] In such cases, the

eye-opening component should be documented as "C" for "closed."[6]

Q6: How do I assess the verbal score in a patient with aphasia?

A6: Aphasia, a language disorder, can impair a patient's ability to speak or understand

language, making the verbal component of the GCS difficult to assess.[7] In such cases, some

studies suggest that the motor and eye scores alone can be as predictive of outcomes as the

full GCS.[7] It is crucial to document the presence of aphasia.

Troubleshooting Guides
Issue: Patient is intoxicated with alcohol or other
substances.
Experimental Protocol:

Initial Assessment: Perform the GCS assessment upon the patient's arrival.

Toxicology Screen: Obtain a blood alcohol concentration (BAC) and/or toxicology screen to

quantify the level of intoxication.

Serial Assessments: Re-assess the GCS at regular intervals as the effects of the intoxicating

substances wear off. A significant improvement in the GCS score upon clearance of the

substance may indicate that the initial low score was at least partially due to intoxication.
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Documentation: Document the initial GCS score along with the toxicology results. Note any

changes in the GCS score over time in relation to the clearance of the intoxicating

substance.

Data Presentation:

Confounding
Factor

Population Key Findings
Odds Ratio (OR) &
95% Confidence
Interval (CI)

Alcohol Intoxication
Traumatic Brain Injury

(TBI) Patients

Higher Blood Alcohol

Concentration (BAC)

is significantly related

to a lower GCS score.

[2]

For BAC ≥150 mg/dL,

OR for lower GCS

score increases with

rising BAC.[2]

Alcohol Intoxication Non-TBI Patients

No significant

correlation between

higher BAC and a

lower GCS score.[2]

Not significant.[2]

Alcohol Intoxication TBI Patients

In patients with mild

TBI (CT Rotterdam

Score 1-3), GCS was

found to decrease

with an increase in

BAC.[8]

Not explicitly stated,

but a significant

correlation was found

(p=0.011).[8]

Alcohol Intoxication TBI Patients

In patients with severe

TBI (CT Rotterdam

Score 4-6), no

significant correlation

was found between

GCS and BAC.[8]

Not significant.[8]

Issue: Patient is under sedation.
Experimental Protocol:
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Review Medical Records: Determine the type of sedative administered, the dosage, and the

time of the last dose.

Pre-sedation GCS: If available, use the GCS score recorded before the administration of

sedation as a baseline.[9]

Sedation Hold (if clinically permissible): In consultation with the clinical team, consider a brief

hold of sedation to allow for a more accurate neurological assessment. Monitor the patient

closely for any signs of distress or instability during the hold.

Utilize Sedation Scales: Concurrently use a validated sedation scale (e.g., Richmond

Agitation-Sedation Scale - RASS) to document the level of sedation at the time of GCS

assessment.

Documentation: Record the GCS score along with the name of the sedative, dosage, and the

time since the last dose. If a sedation hold was performed, document the GCS score

obtained during the hold.

Data Presentation:

Sedation Scale Patient Population Correlation with GCS

Richmond Agitation-Sedation

Scale (RASS)

Mechanically ventilated,

critically ill patients

A significant positive

correlation has been observed

between RASS and GCS

scores.

Note: Specific quantitative data on the correlation between various sedatives and GCS scores

is highly dependent on the specific drug, dose, and patient population. It is recommended to

consult literature specific to the sedative used in your experiment.

Issue: Patient is intubated.
Experimental Protocol:

Assess Eye and Motor Responses: Follow the standard procedure for assessing the best

eye-opening and best motor responses.
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Assess for Verbal Communication Ability: Although the patient cannot speak, they may be

able to communicate non-vocally (e.g., by writing or nodding). If so, this can provide valuable

information about their level of orientation, though it does not contribute to the GCS verbal

score.

Score the Verbal Component as "T": Document the verbal score as "T" to indicate that the

patient is intubated.

Calculate the Total Score: Sum the scores for the eye and motor responses and append "T"

to the total (e.g., E3M5VT = 8T).

Issue: Patient has significant facial/orbital trauma.
Experimental Protocol:

Assess for Swelling: Carefully examine the patient's eyes for any swelling that may prevent

them from opening their eyes.

Document "C" for Closed: If the eyes are swollen shut, document the eye-opening response

as "C" for "closed".

Assess Motor and Verbal Responses: Proceed with the assessment of the best motor and

verbal responses as per standard protocol.

Documentation: Clearly note the presence of periorbital edema or other facial injuries that

are interfering with the eye-opening assessment.

Data Presentation:
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Ocular Finding Patient Population
Correlation with
Mortality

p-value

Lid Edema Head Injury Patients - -

Ecchymosis Head Injury Patients - -

Orbital Wall Fractures Head Injury Patients
Significant correlation

with mortality.
0.04[10]

Abnormal Pupil

Reactions
Head Injury Patients

Significant correlation

with mortality.
<0.0001[10]

Visualizations
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Begin GCS Assessment

Check for Confounding Factors

Intoxication?

Sedation?

No
Follow Intoxication Protocol:

- Serial Assessments
- Toxicology Screen

Yes

Intubation?

No
Follow Sedation Protocol:
- Use Pre-sedation GCS

- Consider Sedation Hold

Yes

Facial Trauma?

No Follow Intubation Protocol:
- Score Verbal as 'T'

Yes

Aphasia/Language Barrier?

No Follow Facial Trauma Protocol:
- Score Eyes as 'C' if swollen shut

Yes

Proceed with Standard GCS Assessment

No

Follow Aphasia Protocol:
- Rely on Motor/Eye Score

- Document Aphasia

Yes

Document Final GCS Score and Confounders
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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